Cas no 1824267-35-7 (Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl-)

• Product Name: Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl-
• CAS No: 1824267-35-7
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD28123790
• CID: 5162534
• PubChem ID: 129899017
• Update Time: 2025-05-24

Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl-

• MDL： MFCD28123790
• Inchi： 1S/C8H9Cl2N/c1-5-3-6(2)11-8(10)7(5)4-9/h3H,4H2,1-2H3
• InChI Key： RODDKCUGFDNHIM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(C)=C1CCl

Additional information on Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl-

Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl-

Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl-, also known by its CAS number 1824267-35-7, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the family of substituted pyridines, which are widely studied in organic chemistry due to their versatility and reactivity. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 6. Specifically, the substituents include a chlorine atom at position 2, a chloromethyl group at position 3, and methyl groups at positions 4 and 6. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it valuable in various chemical reactions and industrial processes.

The synthesis of Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl- typically involves multi-step reactions. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the chloromethyl group at position 3. This method not only enhances the yield but also improves the purity of the final product. Additionally, the use of microwave-assisted synthesis has been reported to accelerate the reaction process while maintaining high selectivity.

The structure of this compound plays a crucial role in its reactivity. The pyridine ring itself is aromatic and electron-deficient due to the presence of nitrogen. The chlorine substituent at position 2 further withdraws electron density through an inductive effect, making the ring even more electron-deficient. This characteristic makes the compound highly susceptible to nucleophilic aromatic substitution reactions. The chloromethyl group at position 3 introduces additional functionality by acting as an electrophilic site for nucleophilic attack or as a leaving group in elimination reactions.

One of the most notable applications of Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl- is in the field of medicinal chemistry. Recent studies have highlighted its potential as a lead compound for drug discovery. For example, researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases. The methyl groups at positions 4 and 6 provide steric bulk that can influence binding affinity and selectivity towards specific targets. Furthermore, the chloromethyl group offers flexibility for further functionalization, enabling chemists to explore a wide range of derivatives with enhanced biological activity.

In addition to its medicinal applications, this compound has found utility in materials science. Its ability to undergo polymerization under specific conditions has led to its use in the development of novel polymeric materials with unique mechanical and thermal properties. Recent research has focused on optimizing polymerization conditions to achieve higher molecular weight polymers with improved stability.

The environmental impact of Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl- has also been a topic of interest. Studies have shown that this compound can undergo biodegradation under certain environmental conditions. However, its persistence in aquatic systems remains a concern due to its hydrophobic nature and resistance to microbial degradation. Efforts are underway to develop eco-friendly synthesis methods and disposal strategies to minimize its environmental footprint.

In conclusion, Pyridine, 2-chloro-3-(chloromethyl)-4,6-dimethyl-, with its CAS number 1824267-35-7, is a versatile compound with significant potential in various fields such as medicinal chemistry and materials science. Its unique structure and reactivity make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.